Cas no 83877-87-6 (4-Piperidinecarboxamide,4-(cyclohexylamino)-)
83877-87-6 structure
Product Name:4-Piperidinecarboxamide,4-(cyclohexylamino)-
CAS No:83877-87-6
MF:C12H23N3O
MW:225.33052277565
CID:733583
PubChem ID:96736
Update Time:2025-04-19
4-Piperidinecarboxamide,4-(cyclohexylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxamide,4-(cyclohexylamino)-
- 4-(cyclohexylamino)-4-Piperidinecarboxamide
- 4-(cyclohexylamino)piperidine-4-carboxamide
- 4-CARBAMOYL-4-CYCLOHEXYLAMINOPIPERIDINE
- AKOS010494188
- DTXSID401004001
- 4-(Cyclohexylamino)piperidine-4-carboximidic acid
- EINECS 281-156-9
- 83877-87-6
- A843257
- FT-0617953
- NS00062227
- NSC-88150
- NSC 88150
- NSC88150
- SCHEMBL3935841
-
- Inchi: 1S/C12H23N3O/c13-11(16)12(6-8-14-9-7-12)15-10-4-2-1-3-5-10/h10,14-15H,1-9H2,(H2,13,16)
- InChI Key: IUPNXQPHGAGYNA-UHFFFAOYSA-N
- SMILES: O=C(C1(CCNCC1)NC1CCCCC1)N
Computed Properties
- Exact Mass: 225.184112
- Monoisotopic Mass: 225.184112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2
- XLogP3: 0.5
Experimental Properties
- Density: 1.09
- Boiling Point: 420.5°C at 760 mmHg
- Flash Point: 208.1°C
- Refractive Index: 1.537
4-Piperidinecarboxamide,4-(cyclohexylamino)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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